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Compound of Interest

Compound Name: Iodoacetamide azide

Cat. No.: B13729991 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Iodoacetamide Azide was not available

through the conducted searches. The following guidance is a composite based on the known

hazards of iodoacetamide and the general, more severe hazards associated with organic

azides. It is imperative to consult the manufacturer's specific SDS upon acquisition of the

product and to perform a thorough risk assessment before handling this substance.

Iodoacetamide Azide is a cysteine-reactive probe that combines the properties of an

alkylating agent with the bioorthogonal functionality of an azide group, making it a valuable tool

in chemical biology and proteomics research. However, the presence of the azide functional

group introduces significant potential hazards, including explosive instability and high toxicity,

which necessitates stringent safety protocols beyond those for iodoacetamide alone.

Immediate Safety Concerns and Hazard Profile
Iodoacetamide Azide should be treated as a highly hazardous substance. The primary

concerns are:

Explosive Potential: Organic azides can be sensitive to heat, shock, friction, and light, and

may decompose explosively.[1][2][3] The risk increases with concentration and in the solid or

oil state.

High Toxicity: Azides as a class are highly toxic, with an acute toxicity profile similar to that of

cyanides.[4] Exposure can occur through inhalation, ingestion, or skin absorption, with
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potential effects including dizziness, weakness, headache, nausea, and in severe cases,

convulsions and respiratory failure.[4][5]

Formation of Hydrazoic Acid: Contact with acids can lead to the formation of hydrazoic acid,

which is a highly toxic, volatile, and explosive gas.[1][4][5]

Reaction with Metals: Azides can react with heavy metals (e.g., copper, lead, brass, silver) to

form highly shock-sensitive and explosive metal azides.[2][3] This includes contact with

metal spatulas, drainpipes, and certain equipment.

Iodoacetamide-Related Hazards: The iodoacetamide component is toxic if swallowed, an

irritant to the eyes, respiratory system, and skin, and may cause sensitization by inhalation

and skin contact.[6][7]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE is mandatory when handling Iodoacetamide Azide.
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PPE Category Specification

Hand Protection

Wear chemical-resistant gloves (e.g., nitrile

rubber, PVC) inspected before use. Use proper

glove removal technique to avoid skin contact.

For prolonged or repeated contact, a glove with

a higher protection class (breakthrough time >

240 minutes) is recommended.[6][7]

Eye/Face Protection

Chemical safety goggles with side shields are

the minimum requirement.[6] A full-face shield is

strongly recommended, especially when

working with larger quantities or outside of a

fume hood.[7]

Skin and Body

A flame-retardant lab coat must be worn and

kept fully buttoned. Consider a chemical-

resistant apron for additional protection. Wear

closed-toe shoes.[2][6]

Respiratory

All handling of Iodoacetamide Azide, including

weighing and solution preparation, must be

conducted in a certified chemical fume hood to

avoid inhalation of vapors or aerosols.[7] If there

is a risk of exceeding exposure limits, a NIOSH-

approved respirator may be required.[6]

Additional

A blast shield should be used in the fume hood

as a precaution against potential explosive

decomposition.[4]

Operational and Disposal Plans
The following step-by-step protocols are designed to minimize risk during the handling and

disposal of Iodoacetamide Azide.

Experimental Protocol: Safe Handling of Iodoacetamide
Azide
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Preparation and Pre-Work:

Thoroughly review the Safety Data Sheet (if available) and this guide.

Prepare a Standard Operating Procedure (SOP) for your specific experiment and have it

approved by your institution's Environmental Health & Safety (EHS) department.[1][5]

Ensure a certified chemical fume hood, blast shield, and all required PPE are in place and

in good condition.

Never work alone when handling this compound.[5]

Assemble all necessary non-metal equipment (e.g., plastic or ceramic spatulas) to avoid

the formation of explosive metal azides.[2][3]

Prepare a designated, clearly labeled waste container for azide-containing waste.[5]

Handling and Use:

Conduct all work within a chemical fume hood with the sash positioned as low as possible.

[4] Place a blast shield in front of the experimental setup.

The compound is typically supplied as a slightly yellow oil and should be stored at -20°C,

desiccated, and protected from light.

Allow the vial to warm to room temperature before opening to prevent condensation.

Use non-metal (plastic or ceramic) spatulas or syringes for transferring the material.[2]

Avoid using glassware with ground glass joints, as friction can be an ignition source.[1][4]

If unavoidable, ensure they are well-lubricated.

Do not use halogenated solvents like dichloromethane or chloroform, as these can form

extremely unstable azidomethanes.[1][3]

Prepare solutions on the smallest scale possible for your experiment.[2]
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Do not heat the compound unless absolutely necessary and specified in a validated

protocol, and only with extreme caution and appropriate shielding.

Spill Response:

Minor Spill (in fume hood):

Alert personnel in the immediate area.

Absorb the spill with an inert, non-combustible absorbent material (e.g., vermiculite,

sand).

Using non-sparking tools, carefully collect the absorbed material into a designated,

labeled container for azide waste.

Decontaminate the area with a suitable solvent, followed by soap and water.

Major Spill:

Evacuate the laboratory immediately and alert others.

Close the laboratory door and prevent entry.

Contact your institution's EHS or emergency response team immediately.

Disposal Plan:

NEVER dispose of azide-containing waste down the drain. This can lead to the formation

of explosive metal azides in the plumbing.[4]

All solid and liquid waste containing Iodoacetamide Azide must be collected in a

dedicated, clearly labeled hazardous waste container.[5]

The waste container should be stored in a cool, well-ventilated area, away from

incompatible materials (especially acids and metals).

Follow your institution's specific hazardous waste disposal procedures for reactive and

highly toxic chemicals.
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Logical Workflow for Handling Iodoacetamide Azide
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Caption: Workflow for the safe handling of Iodoacetamide Azide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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